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Compound of Interest

Compound Name: Izorlisib

Cat. No.: B612118

For immediate release: This document provides essential safety and logistical information for
the proper handling and disposal of 1zorlisib (also known as CH5132799), a selective class |
PI3K inhibitor used in research. This guidance is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices and environmental protection.

Disclaimer: The following procedures are based on general best practices for hazardous and
investigational drug disposal. A complete, official Safety Data Sheet (SDS) with specific
disposal instructions for Izorlisib was not publicly available at the time of this writing. One
available supplier SDS lacks detailed disposal information and contradicts hazard information
from other suppliers. Therefore, it is mandatory to consult your institution's Environmental
Health and Safety (EHS) department and the official SDS provided by your supplier before
handling or disposing of this compound.

Understanding the Hazards

Izorlisib is an antineoplastic agent and should be handled as a hazardous chemical.[1] While
one supplier SDS states it is not a hazardous substance, another provides specific GHS
hazard statements, which should be considered for a conservative safety approach.[2][3] All
personnel must be trained on the potential hazards and wear appropriate Personal Protective
Equipment (PPE).

Izorlisib Chemical and Safety Data
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Property Value Source(s)
Synonyms CH5132799, MEN1611, PA799  [3]
Molecular Formula C15H19N703S [4115][6]
Molecular Weight 377.42 g/mol [4115][6]
Appearance White Crystalline Powder [5]
Solubility Soluble in DMSO (approx. 12 e

mg/mL)

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[3]

GHS Precautionary
Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[3]

Step-by-Step Disposal Protocol

The disposal of 1zorlisib must comply with all applicable federal, state, and local regulations,

such as the Resource Conservation and Recovery Act (RCRA).[7] The following protocol

outlines the recommended steps for disposing of 1zorlisib as a non-RCRA hazardous

pharmaceutical waste.

Step 1: Waste Identification and Classification

e Unused or Expired Product: Pure, unused, or expired lIzorlisib is considered chemical

waste.
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e Grossly Contaminated Items: Items heavily contaminated with Izorlisib, such as a flask
containing residual powder or a vial with remaining solution, must be disposed of as
hazardous chemical waste.

o Trace Contaminated Items: Items with trace amounts of contamination, such as used gloves,
bench paper, and empty vials, should also be segregated as hazardous waste. Do not
dispose of these items in the regular or biohazardous trash.

Step 2: Segregation
« Isolate all 1zorlisib waste from other waste streams (e.g., regular trash, biohazardous waste,

radioactive waste).[4]

o Keep solid and liquid waste in separate, dedicated containers.

Step 3: Containerization

» Solid Waste: Collect solid waste (e.g., unused powder, contaminated PPE, and labware) in a
rigid, leak-proof container with a secure screw-top lid. The container must be compatible with
the chemical.

e Liquid Waste: Collect liquid waste (e.g., stock solutions in DMSO) in a designated, leak-
proof, and shatter-resistant container (e.g., a Nalgene bottle) with a secure screw-cap. Do
not overfill containers; leave at least 10% headspace.

e Sharps: Any sharps (needles, scalpels) contaminated with Izorlisib must be placed in a
designated sharps container for chemical waste, often a different color (e.g., black) than
those for biohazardous sharps. Do not place these in a red biohazardous sharps container.

Step 4: Labeling

o Clearly label every waste container with a "Hazardous Waste" tag as soon as the first piece
of waste is added.

e The label must include:

o The words "Hazardous Waste."
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[e]

The full chemical name: "lzorlisib (CH5132799)."

o

An accurate list of all container contents, including solvents (e.g., "lzorlisib in DMSQ").

[¢]

The approximate concentration and volume.

[¢]

The associated hazards (e.g., "Toxic," "Irritant™).

The accumulation start date.

[e]

Step 5: Storage

» Store sealed hazardous waste containers in a designated Satellite Accumulation Area (SAA)
within or near the laboratory.

e Ensure the storage area is secure and away from drains, heat sources, and incompatible
chemicals.

 Liquid waste containers must be kept in secondary containment (e.g., a plastic tub) to
prevent spills.

Step 6: Final Disposal

e Once the container is full or you are finished generating this waste stream, arrange for
pickup through your institution's EHS department.

» Follow your institution's specific procedures for requesting a hazardous waste pickup.

e The EHS department will transport the waste to a licensed facility for final disposal, which is
typically high-temperature incineration.[7]

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the PI3K/Akt/mTOR signaling pathway targeted by Izorlisib
and the general workflow for hazardous chemical disposal.
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Caption: PI3K signaling pathway inhibited by lzorlisib.
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Caption: General workflow for hazardous chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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